Cas no 323574-82-9 (Benzenemethanamine, 4-(1,1-dimethylethyl)-N-phenyl-)

• Product Name: Benzenemethanamine, 4-(1,1-dimethylethyl)-N-phenyl-
• CAS No: 323574-82-9
• MF: C₁₇H₂₁N
• MW: 239.35534453392
• MDL: MFCD11124540
• CID: 3938741
• PubChem ID: 15903167
• Update Time: 2025-10-05

Benzenemethanamine, 4-(1,1-dimethylethyl)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-(1,1-dimethylethyl)-N-phenyl-
• N-[(4-tert-butylphenyl)methyl]aniline
• N-(4-tert-Butylbenzyl)aniline
• MFCD11124540
• AKOS005293097
• SCHEMBL7995375
• 323574-82-9

• MDL： MFCD11124540
• Inchi： 1S/C17H21N/c1-17(2,3)15-11-9-14(10-12-15)13-18-16-7-5-4-6-8-16/h4-12,18H,13H2,1-3H3
• InChI Key： PVAVPLXNUBVKPH-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC=CC=C2)=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 239.167399674Da
• Monoisotopic Mass: 239.167399674Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on Benzenemethanamine, 4-(1,1-dimethylethyl)-N-phenyl-

Benzenemethanamine, 4-(1,1-dimethylethyl)-N-phenyl- (CAS No. 323574-82-9): A Comprehensive Overview

Benzenemethanamine, 4-(1,1-dimethylethyl)-N-phenyl-, identified by its Chemical Abstracts Service (CAS) number 323574-82-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, belonging to the class of substituted anilines, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a phenyl group and a tertiary butyl substituent at the para position of the benzene ring imparts distinct reactivity and functionality, making it a valuable scaffold for further chemical modifications.

The molecular structure of Benzenemethanamine, 4-(1,1-dimethylethyl)-N-phenyl- consists of a benzene ring substituted with an amine group at the nitrogen position and a tertiary butyl group at the fourth position. This arrangement creates a molecule with both basic and lipophilic characteristics, which can be exploited in various chemical reactions and biological assays. The compound's solubility profile and stability under different conditions are also critical factors that influence its utility in synthetic and pharmaceutical applications.

In recent years, there has been growing interest in exploring the pharmacological potential of substituted anilines like Benzenemethanamine, 4-(1,1-dimethylethyl)-N-phenyl-. Researchers have been investigating its role as an intermediate in the synthesis of more complex molecules with therapeutic properties. For instance, derivatives of this compound have shown promise in the development of novel antimicrobial agents. The tertiary butyl group enhances the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability, crucial factors for drug efficacy.

The amine functionality in Benzenemethanamine, 4-(1,1-dimethylethyl)-N-phenyl- also allows for further derivatization through reactions such as acylation or alkylation. These modifications can lead to the creation of new compounds with tailored properties for specific applications. For example, acylation can introduce carboxylic acid derivatives that may enhance binding affinity to biological targets. Such modifications are often explored in drug discovery pipelines to optimize pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the importance of understanding the electronic properties of aromatic compounds like Benzenemethanamine, 4-(1,1-dimethylethyl)-N-phenyl-. The presence of electron-withdrawing groups such as the tertiary butyl substituent can influence the molecule's reactivity and interaction with biological systems. Computational chemistry techniques have been employed to model these interactions, providing insights into how structural changes can affect molecular behavior. These computational studies are invaluable for guiding experimental design and predicting potential outcomes.

The synthesis of Benzenemethanamine, 4-(1,1-dimethylethyl)-N-phenyl- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic aromatic substitution (SNAr) or palladium-catalyzed cross-coupling reactions. The choice of reaction conditions depends on factors such as substrate availability, desired regioselectivity, and scalability. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to produce larger quantities for research and industrial purposes.

In addition to its synthetic utility, Benzenemethanamine, 4-(1,1-dimethylethyl)-N-phenyl- has been studied for its potential role in material science applications. The unique electronic properties of substituted anilines make them attractive candidates for use in organic electronics and sensors. Researchers have explored their incorporation into conductive polymers or as components in light-emitting diodes (LEDs). These applications leverage the compound's ability to transport charge efficiently across different materials.

The safety profile of Benzenemethanamine, 4-(1,1-dimethylethyl)-N-phenyl- is another critical aspect that warrants careful consideration during handling and application. While not classified as a hazardous material under standard regulations, proper precautions should still be taken to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles when handling the compound in laboratory settings. Additionally, good ventilation is essential to prevent inhalation of any vapors that may be produced during reactions or manipulations.

The environmental impact of using Benzenemethanamine, 4-(1,1-dimethylethyl)-N-phenyl- also deserves attention. Efforts should be made to minimize waste generation and ensure proper disposal of any unused or byproduct materials. Green chemistry principles can be applied to develop more sustainable synthetic routes that reduce reliance on hazardous reagents or generate less toxic waste streams. Such approaches align with broader goals aimed at promoting environmental stewardship within the chemical industry.

In conclusion, Benzenemethanamine, 4-(1,1-dimethylethyl)-N-phenyl-, CAS No.323574-82-9, is a versatile compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical modifications that can lead to novel therapeutic agents or advanced materials. Continued exploration into its properties and applications will undoubtedly yield further insights into its utility across multiple scientific disciplines.